Cas no 331764-09-1 (1-4-methoxy-3-(trifluoromethyl)phenylpiperazine)

• Product Name: 1-4-methoxy-3-(trifluoromethyl)phenylpiperazine
• CAS No: 331764-09-1
• MF: C₁₂H₁₅F₃N₂O
• MW: 260.255513429642
• CID: 6010267
• PubChem ID: 21708342
• Update Time: 2025-05-18

1-4-methoxy-3-(trifluoromethyl)phenylpiperazine Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-[4-methoxy-3-(trifluoromethyl)phenyl]-
• 1-4-methoxy-3-(trifluoromethyl)phenylpiperazine
• GS1712
• CS-0304040
• 331764-09-1
• EN300-1931559
• 1-(4-methoxy-3-(trifluoromethyl)phenyl)piperazine
• 1-(4-methoxy-3-trifluoromethylphenyl)piperazine
• SCHEMBL7556184
• 1-[4-methoxy-3-(trifluoromethyl)phenyl]piperazine

• Inchi： 1S/C12H15F3N2O/c1-18-11-3-2-9(8-10(11)12(13,14)15)17-6-4-16-5-7-17/h2-3,8,16H,4-7H2,1H3
• InChI Key： LYOUNEJJEHOTDQ-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(OC)C(C(F)(F)F)=C2)CCNCC1

Computed Properties

• Exact Mass: 260.11364759g/mol
• Monoisotopic Mass: 260.11364759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 24.5Ų

Experimental Properties

• Density: 1.209±0.06 g/cm3(Predicted)
• Boiling Point: 372.9±42.0 °C(Predicted)
• pka: 8.79±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-4-methoxy-3-(trifluoromethyl)phenylpiperazine

Comprehensive Guide to 1-4-methoxy-3-(trifluoromethyl)phenylpiperazine (CAS No. 331764-09-1): Properties, Applications, and Market Insights

1-4-methoxy-3-(trifluoromethyl)phenylpiperazine (CAS No. 331764-09-1) is a specialized arylpiperazine derivative with significant potential in pharmaceutical and chemical research. This compound, characterized by its methoxy and trifluoromethyl functional groups, has garnered attention for its unique physicochemical properties and versatility in synthetic applications. Researchers and industry professionals frequently search for terms like "1-4-methoxy-3-(trifluoromethyl)phenylpiperazine uses" or "CAS 331764-09-1 synthesis," reflecting its growing relevance in scientific circles.

The molecular structure of 1-4-methoxy-3-(trifluoromethyl)phenylpiperazine features a piperazine ring linked to a substituted phenyl group, enhancing its stability and reactivity. This structural motif is particularly valuable in medicinal chemistry, where it serves as a building block for designing novel bioactive molecules. Recent studies highlight its role in modulating central nervous system (CNS) targets, aligning with trending topics like "neuropharmacology advancements" and "precision drug design."

In industrial applications, CAS 331764-09-1 is utilized as an intermediate in the synthesis of high-performance materials and specialty chemicals. Its trifluoromethyl group contributes to enhanced lipophilicity, making it a candidate for optimizing drug delivery systems—a hot topic in "pharmaceutical formulation trends 2024." Additionally, its thermal stability and solubility profile are frequently discussed in forums on "green chemistry innovations."

Market demand for 1-4-methoxy-3-(trifluoromethyl)phenylpiperazine is rising, driven by its applications in biotechnology and material science. Suppliers emphasize its high purity (≥98%) and compliance with Good Manufacturing Practices (GMP), addressing common search queries like "reliable CAS 331764-09-1 suppliers." Regulatory frameworks such as REACH and FDA guidelines ensure its safe handling, further boosting its adoption.

Future research directions for 331764-09-1 include exploring its potential in catalysis and polymeric materials, topics gaining traction in "sustainable chemical processes" discussions. Collaborative efforts between academia and industry aim to unlock new functionalities, positioning this compound as a cornerstone in next-generation chemical innovation.